Cas no 2098058-22-9 (1,6-dimethyl-7-phenyl-1H-imidazo[1,2-b]pyrazole)

• Product Name: 1,6-dimethyl-7-phenyl-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098058-22-9
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 5727959
• PubChem ID: 121215209
• Update Time: 2025-06-27

1,6-dimethyl-7-phenyl-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,6-dimethyl-7-phenyl-1H-imidazo[1,2-b]pyrazole
• 2098058-22-9
• AKOS026725795
• 1,6-dimethyl-7-phenylimidazo[1,2-b]pyrazole
• F2198-8099
• 1H-Imidazo[1,2-b]pyrazole, 1,6-dimethyl-7-phenyl-

• Inchi： 1S/C13H13N3/c1-10-12(11-6-4-3-5-7-11)13-15(2)8-9-16(13)14-10/h3-9H,1-2H3
• InChI Key： YCWAEIHWGNSLKD-UHFFFAOYSA-N
• SMILES： N12C=CN(C)C1=C(C1C=CC=CC=1)C(C)=N2

Computed Properties

• Exact Mass: 211.110947427g/mol
• Monoisotopic Mass: 211.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22.2Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• pka: 4?+-.0.40(Predicted)

Additional information on 1,6-dimethyl-7-phenyl-1H-imidazo[1,2-b]pyrazole

Recent Advances in the Study of 1,6-dimethyl-7-phenyl-1H-imidazo[1,2-b]pyrazole (CAS: 2098058-22-9)

1,6-dimethyl-7-phenyl-1H-imidazo[1,2-b]pyrazole (CAS: 2098058-22-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the imidazopyrazole class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of this molecule make it a promising candidate for the development of novel therapeutic agents.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 1,6-dimethyl-7-phenyl-1H-imidazo[1,2-b]pyrazole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects against specific kinases involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins. Their findings suggest that 1,6-dimethyl-7-phenyl-1H-imidazo[1,2-b]pyrazole could serve as a lead compound for the development of kinase inhibitors.

In addition to its anticancer potential, 1,6-dimethyl-7-phenyl-1H-imidazo[1,2-b]pyrazole has also been investigated for its anti-inflammatory properties. A recent study in the European Journal of Pharmacology (2024) reported that this compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells. The study highlighted the compound's ability to modulate key signaling pathways, such as the NF-κB pathway, which plays a critical role in inflammation. These findings open new avenues for the development of anti-inflammatory drugs based on this scaffold.

The synthesis and optimization of 1,6-dimethyl-7-phenyl-1H-imidazo[1,2-b]pyrazole derivatives have also been a focus of recent research. A paper in Organic & Biomolecular Chemistry (2023) described a novel synthetic route that improves the yield and purity of the compound. The authors utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the derivatives and confirm their structures. This work provides valuable insights into the structural modifications that can enhance the compound's pharmacological profile.

Despite these promising findings, challenges remain in the development of 1,6-dimethyl-7-phenyl-1H-imidazo[1,2-b]pyrazole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research aims to optimize the compound's pharmacokinetic properties and evaluate its efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,6-dimethyl-7-phenyl-1H-imidazo[1,2-b]pyrazole (CAS: 2098058-22-9) represents a promising scaffold for drug discovery, with demonstrated activities in cancer and inflammation. Recent advancements in understanding its molecular mechanisms and synthetic optimization have laid the groundwork for further development. Future research should focus on addressing the remaining challenges and exploring the full therapeutic potential of this compound.